Ethyl 4-(((4-ethylphenyl)sulfonyl)oxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(4-ethylphenyl)sulfonyloxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C22H22N2O6S/c1-4-16-10-12-17(13-11-16)31(27,28)30-19-14-20(25)24(18-9-7-6-8-15(18)3)23-21(19)22(26)29-5-2/h6-14H,4-5H2,1-3H3
• InChI Key: LVKKYXIRJQGHED-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=O)N(N=C2C(=O)OCC)C3=CC=CC=C3C
• Molecular Formula: C22H22N2O6S
• Molecular Weight: 442.5 g/mol
• CAS No.: 900008-69-7

Description

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The ester group could undergo hydrolysis, the sulfonyl group could participate in substitution reactions, and the aromatic ring could undergo electrophilic aromatic substitution.

Scientific Research Applications

Synthesis Methodologies

Recent studies have demonstrated innovative synthesis methods involving Ethyl 4-(((4-ethylphenyl)sulfonyl)oxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate and related compounds. One notable method involves the one-pot, four-component tandem reaction of ethyl 2-[(2-oxo-2-arylethyl)sulfonyl]acetate/ethyl 2-[(2-ethoxy-2-oxoethyl)sulfonyl]acetate, leading to the formation of highly functionalized [1,4]-thiazines, showcasing high stereoselectivity and good yields (Indumathi, Kumar, & Perumal, 2007). Another study focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety with potential antibacterial applications, indicating the versatility of these compounds in generating a variety of biologically active derivatives (Azab, Youssef, & El-Bordany, 2013).

Antimicrobial Activities

Compounds synthesized using this compound have been tested for their antimicrobial activities. A study highlighted the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, which upon evaluation, displayed significant antimicrobial activity against various bacteria and fungi, showcasing the potential of these compounds in antimicrobial drug development (Sarvaiya, Gulati, & Patel, 2019).

Corrosion Inhibition

This compound derivatives have also been explored for their corrosion inhibition properties. Research in this area includes the development of pyranpyrazole derivatives as novel corrosion inhibitors for mild steel, useful for industrial pickling processes. These studies have shown that such compounds can offer a high efficiency of corrosion inhibition, which is critical for extending the lifespan of metal structures in corrosive environments (Dohare, Ansari, Quraishi, & Obot, 2017).